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Compound of Interest

Compound Name: Methylboronic Acid

Cat. No.: B051376 Get Quote

An in-depth exploration of the synthesis, properties, and applications of methylboronic acid, a

versatile building block in modern chemistry.

Core Data Summary
Methylboronic acid, a key organoboron compound, is widely utilized in organic synthesis and

medicinal chemistry. Its fundamental properties are summarized below for quick reference.

Property Value Citations

CAS Number 13061-96-6 [1][2][3]

Molecular Formula CH₅BO₂ [1][3]

Molecular Weight 59.86 g/mol

Appearance
White to light yellow crystalline

powder or solid

Melting Point 91-94 °C

Solubility
Soluble in water, DMSO,

acetone, and tetrahydrofuran
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Introduction to Methylboronic Acid
Methylboronic acid is the simplest organoboronic acid, characterized by a methyl group and

two hydroxyl groups attached to a boron atom. This structure imparts unique chemical

properties, most notably its role as a Lewis acid and its ability to form reversible covalent

complexes with diols, such as sugars and amino acids. These characteristics make it an

invaluable reagent in a multitude of chemical transformations, particularly in the formation of

carbon-carbon and carbon-heteroatom bonds.

In the pharmaceutical and drug development sectors, methylboronic acid and its derivatives

are crucial intermediates for synthesizing complex organic molecules and active

pharmaceutical ingredients (APIs). Their application in palladium-catalyzed cross-coupling

reactions, such as the Suzuki-Miyaura coupling, has revolutionized the construction of biaryl

structures, which are common motifs in modern pharmaceuticals.

Synthesis of Methylboronic Acid
Several synthetic routes to methylboronic acid have been developed, each with distinct

advantages and safety considerations. The two primary methods involve the use of Grignard

reagents or the carbonylation of borane.

Synthesis via Grignard Reagent
This widely used method involves the reaction of a methyl Grignard reagent (e.g.,

methylmagnesium bromide) with a trialkyl borate, such as trimethyl borate, followed by acidic

hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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